
Acetophenazine pharmacodynamics and
pharmacokinetics

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Acetophenazine

CAS No.: 2751-68-0

Cat. No.: S516976

Get Quote

Pharmacodynamics of Acetophenazine

The table below summarizes the core pharmacodynamic properties of acetophenazine.

Property Description

Drug Class Typical (first-generation) antipsychotic; Phenothiazine derivative [1] [2].

Primary
Indication

Management of schizophrenia and other psychotic disorders; treatment of

disorganized/psychotic thinking, hallucinations, and delusions [1].

Mechanism of
Action

Antagonism of postsynaptic dopaminergic receptors in the brain [1] [3].

Primary
Molecular Target

Dopamine D2 receptor (antagonist) [1] [3].

Additional
Targets

Dopamine D1 receptor (antagonist) [1].

Secondary
Effects

Believed to depress the release of hypothalamic and hypophyseal hormones and

the reticular activating system, affecting metabolism, body temperature, and
vasomotor tone [1].
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The primary mechanism of action is visualized in the following diagram:
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Pharmacokinetic Profile

A complete quantitative pharmacokinetic profile for acetophenazine is not available in the search results.

Key parameters are listed as "Not Available" in the primary source, including [1]:

Absorption
Volume of Distribution

Protein Binding
Route of Elimination

Half-life
Clearance

Experimental Data from Research

One in vivo study in mice provides a quantifiable experimental protocol and result:
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Animal Model: C57BL mice (10-12 weeks old) [3].

Dosage and Administration: A single dose of 2.4 mg/kg, administered intrahippocampally (i.h.) [3].
Measured Outcome: The study assessed effects on behavior, specifically the time from the first fight

to submission and the total fighting time [3].
Result: Acetophenazine treatment significantly prolonged both of these time intervals [3].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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